Cas no 1803863-64-0 (2,4-Bis(trifluoromethyl)-3-nitropyridine)

2,4-Bis(trifluoromethyl)-3-nitropyridine is a fluorinated nitropyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring two trifluoromethyl groups and a nitro substituent, enhances electron-withdrawing properties, making it a valuable intermediate in nucleophilic substitution and cross-coupling reactions. The compound’s high reactivity and stability under various conditions facilitate its use in synthesizing complex heterocyclic frameworks. Its trifluoromethyl groups contribute to improved lipophilicity and metabolic stability, which are advantageous in drug discovery. This compound is particularly useful in the development of bioactive molecules, where its unique electronic and steric effects can influence binding affinity and selectivity. Proper handling is required due to its potential sensitivity.

2,4-Bis(trifluoromethyl)-3-nitropyridine structure

1803863-64-0 structure

Product Name:2,4-Bis(trifluoromethyl)-3-nitropyridine

CAS No:1803863-64-0

MF:C₇H₂F₆N₂O₂

MW:260.093402385712

CID:4908786

Update Time:2025-06-13

2,4-Bis(trifluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 2,4-Bis(trifluoromethyl)-3-nitropyridine
- Inchi： 1S/C7H2F6N2O2/c8-6(9,10)3-1-2-14-5(7(11,12)13)4(3)15(16)17/h1-2H
- InChI Key： PXUZRHQVKUMUBC-UHFFFAOYSA-N
- SMILES： FC(C1C=CN=C(C(F)(F)F)C=1[N+](=O)[O-])(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 17
Rotatable Bond Count: 0
Complexity: 296
XLogP3: 2.5
Topological Polar Surface Area: 58.7

2,4-Bis(trifluoromethyl)-3-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029001934-250mg	2,4-Bis(trifluoromethyl)-3-nitropyridine	1803863-64-0	95%	250mg	$1,029.00	2022-04-02
Alichem	A029001934-500mg	2,4-Bis(trifluoromethyl)-3-nitropyridine	1803863-64-0	95%	500mg	$1,600.75	2022-04-02
Alichem	A029001934-1g	2,4-Bis(trifluoromethyl)-3-nitropyridine	1803863-64-0	95%	1g	$2,952.90	2022-04-02

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Additional information on 2,4-Bis(trifluoromethyl)-3-nitropyridine

Comprehensive Overview of 2,4-Bis(trifluoromethyl)-3-nitropyridine (CAS No. 1803863-64-0): Properties, Applications, and Industry Insights

2,4-Bis(trifluoromethyl)-3-nitropyridine (CAS No. 1803863-64-0) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The compound's trifluoromethyl groups and nitro functionality contribute to its high reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential in drug discovery, material science, and specialty chemical synthesis, aligning with the growing demand for fluorinated building blocks in modern applications.

The molecular structure of 2,4-Bis(trifluoromethyl)-3-nitropyridine features two electron-withdrawing trifluoromethyl groups at the 2- and 4-positions, alongside a nitro group at the 3-position. This arrangement enhances its electrophilic character, enabling selective substitutions and cross-coupling reactions. Such properties are critical for designing high-performance materials and bioactive molecules, addressing trends like sustainable chemistry and precision medicine. Recent studies highlight its role in developing PET radiotracers and catalysts, reflecting its versatility.

In the context of green chemistry, CAS 1803863-64-0 is being investigated for its compatibility with eco-friendly solvents and catalytic systems. A 2023 study demonstrated its utility in flow chemistry setups, reducing waste generation—a key concern for industries targeting carbon footprint reduction. Additionally, its stability under mild conditions makes it suitable for high-throughput screening in drug development, a topic frequently searched in AI-driven drug discovery platforms.

From a commercial standpoint, the demand for 2,4-Bis(trifluoromethyl)-3-nitropyridine is rising in regions like North America and Asia-Pacific, driven by advancements in heterocyclic chemistry and fluorine chemistry. Suppliers emphasize its >98% purity, catering to stringent GMP standards for pharmaceutical use. Analytical techniques such as HPLC and NMR are routinely employed for quality control, ensuring consistency for applications like ligand design and polymer modification.

Emerging discussions in scientific forums often link this compound to covalent inhibitors and kinase targeting, addressing popular queries about next-generation therapeutics. Its lipophilicity and metabolic stability further position it as a candidate for CNS drug development, a trending niche in medicinal chemistry. Furthermore, computational studies using AI-based molecular modeling tools predict its potential in protein-ligand interactions, bridging gaps between theoretical and experimental research.

Safety data for CAS 1803863-64-0 underscores standard handling protocols for nitroaromatic compounds, including PPE and ventilation. However, its non-classification as a hazardous substance under major regulatory frameworks (e.g., REACH) facilitates broader adoption. Storage recommendations typically suggest inert atmospheres to preserve its shelf life, a practical consideration for laboratories.

In summary, 2,4-Bis(trifluoromethyl)-3-nitropyridine exemplifies innovation in fluorine chemistry, with applications spanning life sciences and materials engineering. Its synergy with automated synthesis platforms and alignment with ESG goals ensure sustained relevance. As industries prioritize molecular diversity and process efficiency, this compound is poised to remain a focal point in R&D pipelines worldwide.